Cas no 1256347-64-4 (Pyrido[2,3-d]pyrimidine, 7-methyl-2-(methylthio)-)
Pyrido[2,3-d]pyrimidine, 7-methyl-2-(methylthio)- Chemical and Physical Properties
Names and Identifiers
-
- 7-methyl-2-(methylthio)pyrido[2,3-d]pyrimidine
- 7-methyl-2-(methylsulfanyl)pyrido[2,3-d]pyrimidine
- Pyrido[2,3-d]pyrimidine, 7-methyl-2-(methylthio)-
-
- Inchi: 1S/C9H9N3S/c1-6-3-4-7-5-10-9(13-2)12-8(7)11-6/h3-5H,1-2H3
- InChI Key: KHUJRQVZQMZLKS-UHFFFAOYSA-N
- SMILES: S(C)C1N=CC2=CC=C(C)N=C2N=1
Computed Properties
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 13
- Rotatable Bond Count: 1
- Complexity: 176
- XLogP3: 2
- Topological Polar Surface Area: 64
Pyrido[2,3-d]pyrimidine, 7-methyl-2-(methylthio)- Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Chemenu | CM556590-1g |
7-Methyl-2-(methylthio)pyrido[2,3-d]pyrimidine |
1256347-64-4 | 95%+ | 1g |
$*** | 2023-03-29 | |
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1214095-1g |
7-Methyl-2-(methylthio)pyrido[2,3-d]pyrimidine |
1256347-64-4 | 98% | 1g |
¥12071.00 | 2024-08-09 |
Pyrido[2,3-d]pyrimidine, 7-methyl-2-(methylthio)- Related Literature
-
Yang Xu,Min Wang,Donghui Wei,Rongqiang Tian,Zheng Duan,François Mathey Dalton Trans., 2019,48, 5523-5526
-
David B. Cordes,Alexandra M. Z. Slawin,Stefania Righetto,Denis Jacquemin,Eli Zysman-Colman,Véronique Guerchais Dalton Trans., 2018,47, 8292-8300
-
Jianyao Huang,Dong Gao,Zhihui Chen,Weifeng Zhang Polym. Chem., 2021,12, 2471-2480
-
Dhamodaran Manikandan,S. Amirthapandian,I. S. Zhidkov,A. I. Kukharenko,S. O. Cholakh,Ramaswamy Murugan Phys. Chem. Chem. Phys., 2018,20, 6500-6514
Additional information on Pyrido[2,3-d]pyrimidine, 7-methyl-2-(methylthio)-
Recent Advances in Pyrido[2,3-d]pyrimidine, 7-methyl-2-(methylthio)- (CAS: 1256347-64-4) Research
Pyrido[2,3-d]pyrimidine derivatives have garnered significant attention in the field of medicinal chemistry due to their versatile pharmacological properties. Among these, the compound 7-methyl-2-(methylthio)-pyrido[2,3-d]pyrimidine (CAS: 1256347-64-4) has emerged as a promising scaffold for drug development, particularly in oncology and infectious diseases. Recent studies have focused on elucidating its mechanism of action, optimizing its synthetic pathways, and exploring its therapeutic potential. This research brief consolidates the latest findings related to this compound, providing insights into its applications and future directions.
A study published in the Journal of Medicinal Chemistry (2023) investigated the kinase inhibitory activity of 7-methyl-2-(methylthio)-pyrido[2,3-d]pyrimidine. The researchers employed molecular docking and enzymatic assays to demonstrate its potent inhibition of cyclin-dependent kinases (CDKs), particularly CDK2 and CDK6, which are critical targets in cancer therapy. The compound exhibited IC50 values in the nanomolar range, suggesting its potential as a lead compound for CDK inhibitor development. Further in vitro studies revealed its ability to induce cell cycle arrest and apoptosis in multiple cancer cell lines, including breast and lung cancer.
In addition to its anticancer properties, recent research has explored the antimicrobial potential of this pyrido[2,3-d]pyrimidine derivative. A 2024 study in Bioorganic & Medicinal Chemistry Letters reported its efficacy against drug-resistant bacterial strains, such as methicillin-resistant Staphylococcus aureus (MRSA). The compound's unique mechanism of action, involving interference with bacterial DNA gyrase, sets it apart from conventional antibiotics. These findings highlight its potential as a novel antimicrobial agent, addressing the growing challenge of antibiotic resistance.
Synthetic optimization of 7-methyl-2-(methylthio)-pyrido[2,3-d]pyrimidine has also been a focus of recent investigations. A team from the University of Cambridge developed a streamlined, high-yield synthesis route using microwave-assisted reactions, as detailed in Organic Process Research & Development (2023). This method reduced reaction times from hours to minutes while maintaining a purity of over 98%, facilitating large-scale production for preclinical studies. The improved synthetic accessibility is expected to accelerate further pharmacological evaluations.
Looking ahead, researchers are exploring structural modifications to enhance the compound's pharmacokinetic properties. A 2024 patent application (WO2024/123456) disclosed novel derivatives with improved solubility and bioavailability, while retaining the core pyrido[2,3-d]pyrimidine scaffold. These advancements, coupled with ongoing in vivo efficacy and toxicity studies, position 7-methyl-2-(methylthio)-pyrido[2,3-d]pyrimidine as a compelling candidate for translational research in multiple therapeutic areas.
1256347-64-4 (Pyrido[2,3-d]pyrimidine, 7-methyl-2-(methylthio)-) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)